8-Hydroxy-7-methoxy-2H-chromen-2-one

• CAS No.: 19492-03-6
• Product Name: 8-Hydroxy-7-methoxy-2H-chromen-2-one
• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 8-hydroxy-7-methoxychromen-2-one
• Standard InChI: InChI=1S/C10H8O4/c1-13-7-4-2-6-3-5-8(11)14-10(6)9(7)12/h2-5,12H,1H3
• Standard InChIKey: KIGCGZUAVODHMD-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C(C=C1)C=CC(=O)O2)O
• Canonical SMILES: COC1=C(C2=C(C=C1)C=CC(=O)O2)O
• Melting Point: 173-174°C
• Physical Description: Solid
• Description: 8-Hydroxy-7-methoxy-2H-1-benzopyran-2-one, also known as 8-hydroxy-7-methoxycoumarin or daphnetin-7-methyl ether, belongs to the class of organic compounds known as hydroxycoumarins. These are coumarins that contain one or more hydroxyl groups attached to the coumarin skeleton. 8-Hydroxy-7-methoxy-2H-1-benzopyran-2-one exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 8-hydroxy-7-methoxy-2H-1-benzopyran-2-one is primarily located in the cytoplasm. Outside of the human body, 8-hydroxy-7-methoxy-2H-1-benzopyran-2-one can be found in green vegetables. This makes 8-hydroxy-7-methoxy-2H-1-benzopyran-2-one a potential biomarker for the consumption of this food product.
• Synonyms: 8-hydroxy-7-methoxy-2H-1-benzopyran-2-one
• PubChem Compound: 146487
• Last Modified: Nov 11 2021